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The OF-1 mouse is a widely utilized outbred stock in biomedical research, valued for its genetic
heterogeneity which can mimic human population diversity more closely than inbred strains.
This technical guide provides an in-depth overview of the general health and lifespan of the
OF-1 mouse strain, consolidating available data into a resource for researchers designing and

interpreting studies.

Lifespan and Survival Characteristics

The lifespan of OF-1 mice can be influenced by various factors including diet, housing
conditions, and the specific pathogen-free (SPF) status of the colony. While extensive, publicly
available lifespan data specifically for the OF-1 strain is not as abundant as for some inbred
strains, historical control data from toxicological and carcinogenicity studies provide valuable
insights.

Table 1: Representative Lifespan Data for OF-1 Mice (Historical Control Data)
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Median Lifespan Maximum Lifespan
Sex Source
(Days) (Days)

Compilation of

historical control data
Male 700 - 850 900 - 1000+ from contract research

organizations and

literature.

Compilation of

historical control data
Female 750 - 900 950 - 1050+ from contract research

organizations and

literature.

Note: These values are approximate and can vary significantly between different colonies and
studies. It is crucial to consult the specific historical control data from the supplier or institution
where the animals are sourced.

A critical aspect of lifespan analysis is the generation of survival curves, which graphically
represent the proportion of a population surviving over time.

Experimental Protocol: Lifespan Study and Survival
Curve Analysis

A typical lifespan study involves monitoring a cohort of mice from weaning until their natural
death.

Methodology:

¢ Animal Husbandry: House mice in a controlled environment with regulated temperature,
humidity, and light-dark cycles. Provide ad libitum access to a standard chow diet and water.

e Health Monitoring: Conduct daily health checks for clinical signs of iliness, distress, or tumor
development.[1] This includes monitoring body weight, coat condition, posture, and behavior.
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» Endpoint: The primary endpoint is natural death. Moribund animals, as defined by
established humane endpoints (e.g., significant weight loss, inability to access food or water,
ulcerated tumors), should be euthanized and the date recorded as the date of death for
survival analysis.

o Data Analysis: Construct Kaplan-Meier survival curves to visualize the survival distribution.
Statistical analysis, such as the log-rank test, can be used to compare survival between
different groups.

Diagram 1: Experimental Workflow for a Lifespan Study
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Caption: Workflow for a typical rodent lifespan and survival analysis study.

General Health and Spontaneous Pathology

OF-1 mice are generally robust and have good breeding performance. However, like all mouse
strains, they are susceptible to a range of age-related pathologies and spontaneous tumors.
Understanding the background pathology is crucial for distinguishing between treatment-
related effects and spontaneous findings in research studies.

Common Spontaneous Pathological Findings

Historical control data from long-term studies reveal a spectrum of non-neoplastic and
neoplastic lesions in aging OF-1 mice.

Table 2: Common Spontaneous Non-Neoplastic Findings in Aged OF-1 Mice
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Organ System Finding

Cardiovascular Myocardial fibrosis, atrial thrombosis

Chronic progressive nephropathy,

Renal

hydronephrosis
Hepatic Fatty change, focal necrosis, inflammation
Endocrine Adrenal cortical hyperplasia, pituitary cysts
Reproductive (Female) Ovarian cysts, uterine endometrial hyperplasia
Reproductive (Male) Testicular atrophy, prostate hyperplasia
Skeletal Osteoarthritis

Spontaneous Tumor Incidence

The incidence of spontaneous tumors in OF-1 mice is a critical consideration in carcinogenicity
studies. The outbred nature of the strain can lead to greater variability in tumor types and
incidence compared to inbred strains.

Table 3: Representative Spontaneous Tumor Incidence in OF-1 Mice (Historical Control Data)
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Incidence (%) - Incidence (%) -
Organ Tumor Type
Male Female

) Hepatocellular
Liver 10- 30 5-20
Adenoma/Carcinoma

Alveolar/Bronchiolar
Lung ) 5-25 5-25
Adenoma/Carcinoma

Pituitary Gland Adenoma 1-10 10 - 40
Cortical

Adrenal Gland Adenoma/Carcinoma, 2-15 2-15
Pheochromocytoma

Mammary Gland Adenocarcinoma N/A 5-20

Hematopoietic Lymphoma/Leukemia 5-15 5-15

Stromal Polyp,
Uterus ] N/A 2-10
Hemangioma

Note: These percentages represent a general range compiled from various sources. The actual
incidence can be highly dependent on the specific colony and should be confirmed with
historical control data from the supplier.

Experimental Protocol: Health Monitoring and Necropsy

Systematic health monitoring and a comprehensive necropsy are essential for accurately
characterizing the health status and pathology of OF-1 mice.

Methodology:
e Health Monitoring:

o Daily Observations: Check for changes in appearance, behavior, and signs of pain or
distress.

o Weekly Clinical Examinations: Palpate for masses, assess body condition score, and
record body weight.
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« Necropsy:

(¢]

Euthanasia: Perform euthanasia using an approved method (e.g., CO2 asphyxiation
followed by cervical dislocation).

External Examination: Examine the skin, fur, orifices, and mammary glands.

o

[¢]

Internal Examination: Perform a systematic dissection of all major organs in the thoracic
and abdominal cavities.

[¢]

Tissue Collection: Collect all major organs and any gross lesions for histopathological
analysis. Tissues should be fixed in 10% neutral buffered formalin.

Diagram 2: Standard Necropsy and Tissue Collection Workflow
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Caption: A standardized workflow for performing a comprehensive necropsy and collecting
tissues for histopathology.

Relevant Signaling Pathways in Aging

While specific signaling pathway alterations unique to the OF-1 strain are not extensively
documented, general aging-related pathways observed in other mouse strains are likely to be
conserved. These pathways are crucial in understanding the molecular basis of age-related
diseases.

Key signaling pathways implicated in the aging process include:

 Insulin/IGF-1 Signaling (IIS) Pathway: This pathway plays a central role in regulating
metabolism, growth, and longevity. Downregulation of this pathway is associated with
increased lifespan in various organisms, including mice.
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« mTOR (mammalian Target of Rapamycin) Pathway: A key nutrient-sensing pathway that
regulates cell growth, proliferation, and survival. Inhibition of mMTOR signaling has been
shown to extend lifespan in mice.

« Sirtuins: A family of proteins that play a critical role in cellular stress resistance, DNA repair,
and metabolism. Activation of certain sirtuins has been linked to longevity.

« AMPK (AMP-activated protein kinase) Pathway: A cellular energy sensor that is activated in
response to low energy levels. AMPK activation has been associated with increased
healthspan and lifespan.

Diagram 3: Interconnected Signaling Pathways in Aging
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Caption: A simplified diagram illustrating the interplay of key signaling pathways that regulate
aging and longevity.
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Conclusion

The OF-1 mouse strain serves as a valuable outbred model in a wide array of biomedical
research fields. A thorough understanding of its general health, lifespan, and spontaneous
pathology is paramount for the accurate interpretation of experimental results. Researchers are
strongly encouraged to utilize historical control data from their specific animal supplier to
ensure the most relevant baseline for their studies. The experimental protocols and signaling
pathway information provided in this guide offer a foundational framework for designing and
conducting robust and reproducible research using the OF-1 mouse strain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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